![molecular formula C15H14INO2 B3185197 3-Iodo-4-(4-methylbenzylamino)benzoic acid CAS No. 1131614-91-9](/img/structure/B3185197.png)
3-Iodo-4-(4-methylbenzylamino)benzoic acid
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Description
“3-Iodo-4-(4-methylbenzylamino)benzoic acid” is a chemical compound that has been used in various experimental and research applications . It is also known as "3-Iodo-4-methylbenzoic acid" . The compound has a molecular formula of C8H7IO2 . It has been used in the preparation of unlabeled N-succinimidyl 4-guanidinomethyl-3-iodobenzoate (SGIMB) and boc-protected derivative of SGIMB (Boc-SGMIB) .
Safety and Hazards
The safety data sheet for “3-Iodo-4-methylbenzoic acid” indicates that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, and using personal protective equipment .
Properties
CAS No. |
1131614-91-9 |
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Molecular Formula |
C15H14INO2 |
Molecular Weight |
367.18 g/mol |
IUPAC Name |
3-iodo-4-[(4-methylphenyl)methylamino]benzoic acid |
InChI |
InChI=1S/C15H14INO2/c1-10-2-4-11(5-3-10)9-17-14-7-6-12(15(18)19)8-13(14)16/h2-8,17H,9H2,1H3,(H,18,19) |
InChI Key |
KWWOVYCUDDLISD-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC2=C(C=C(C=C2)C(=O)O)I |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=C(C=C(C=C2)C(=O)O)I |
Origin of Product |
United States |
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